Cas no 2231673-30-4 (3,3-difluoro-5-(trifluoromethyl)cyclohexanamine)

• Product Name: 3,3-difluoro-5-(trifluoromethyl)cyclohexanamine
• CAS No: 2231673-30-4
• MF: C₇H₁₀F₅N
• MW: 203.153019428253
• CID: 5106843
• Update Time: 2026-03-03

3,3-difluoro-5-(trifluoromethyl)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-5-(trifluoromethyl)cyclohexan-1-amine
• 3,3-difluoro-5-(trifluoromethyl)cyclohexanamine

• Inchi： 1S/C7H10F5N/c8-6(9)2-4(7(10,11)12)1-5(13)3-6/h4-5H,1-3,13H2
• InChI Key： KKZPAIYUFASXBV-UHFFFAOYSA-N
• SMILES： C1(N)CC(C(F)(F)F)CC(F)(F)C1

Additional information on 3,3-difluoro-5-(trifluoromethyl)cyclohexanamine

Comprehensive Overview of 3,3-Difluoro-5-(trifluoromethyl)cyclohexanamine (CAS No. 2231673-30-4)

3,3-Difluoro-5-(trifluoromethyl)cyclohexanamine (CAS No. 2231673-30-4) is a fluorinated cyclohexylamine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclohexane ring substituted with difluoro and trifluoromethyl groups, which enhance its lipophilicity and metabolic stability. These attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of small-molecule drugs and crop protection agents.

The growing demand for fluorinated compounds in modern chemistry is driven by their ability to improve drug bioavailability and target specificity. Researchers are increasingly exploring 3,3-difluoro-5-(trifluoromethyl)cyclohexanamine as a building block for protease inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with trends in precision medicine and sustainable agriculture. Its CAS number 2231673-30-4 is frequently searched in chemical databases, reflecting its relevance in high-value applications.

One of the key advantages of this compound lies in its stereochemistry, which allows for selective functionalization. The presence of fluorine atoms at the 3-position and a trifluoromethyl group at the 5-position introduces electronic effects that influence molecular interactions. This makes it a candidate for structure-activity relationship (SAR) studies, particularly in optimizing drug potency and selectivity. Recent publications highlight its potential in central nervous system (CNS) drug discovery, addressing unmet medical needs in neurological disorders.

From an industrial perspective, 3,3-difluoro-5-(trifluoromethyl)cyclohexanamine is synthesized via multi-step organic reactions, including fluorination and reductive amination. Manufacturers focus on scalable and cost-effective processes to meet the demands of contract research organizations (CROs) and pharmaceutical developers. The compound’s high purity and low impurity profile are critical for regulatory compliance, especially in Good Manufacturing Practice (GMP) settings.

Environmental and safety considerations are also paramount. While fluorinated compounds are generally stable, their biodegradability and ecotoxicology are under scrutiny. Innovations in green chemistry aim to reduce the environmental footprint of such syntheses, aligning with global sustainability goals. This compound’s low toxicity profile in preliminary studies positions it favorably for further development.

In summary, 3,3-difluoro-5-(trifluoromethyl)cyclohexanamine (CAS No. 2231673-30-4) represents a versatile and high-potential chemical entity. Its applications span drug discovery, agrochemical innovation, and material science, making it a focal point for researchers and industry professionals. As the scientific community continues to explore fluorine’s role in molecular design, this compound is poised to play a pivotal role in advancing next-generation therapeutics and sustainable technologies.